Cas no 2375258-79-8 (4-[(3-Fluoro-4-methoxyphenyl)methoxy]piperidine;hydrochloride)

4-[(3-Fluoro-4-methoxyphenyl)methoxy]piperidine hydrochloride is a synthetic organic compound featuring a piperidine core substituted with a 3-fluoro-4-methoxyphenylmethoxy group. The hydrochloride salt form enhances its stability and solubility, making it suitable for pharmaceutical and chemical research applications. The presence of both fluoro and methoxy substituents on the aromatic ring contributes to its potential as a versatile intermediate in medicinal chemistry, particularly in the development of bioactive molecules. Its well-defined structure and high purity ensure reliable performance in synthetic pathways. This compound is particularly valuable for researchers exploring CNS-targeting agents or modulators of receptor activity due to its balanced lipophilicity and electronic properties.
4-[(3-Fluoro-4-methoxyphenyl)methoxy]piperidine;hydrochloride structure
2375258-79-8 structure
Product Name:4-[(3-Fluoro-4-methoxyphenyl)methoxy]piperidine;hydrochloride
CAS No:2375258-79-8
MF:C13H19ClFNO2
MW:275.746866464615
CID:6396677
PubChem ID:145867630
Update Time:2025-06-26

4-[(3-Fluoro-4-methoxyphenyl)methoxy]piperidine;hydrochloride Chemical and Physical Properties

Names and Identifiers

    • 4-[(3-fluoro-4-methoxyphenyl)methoxy]piperidine hydrochloride
    • 4-[(3-Fluoro-4-methoxyphenyl)methoxy]piperidine;hydrochloride
    • 2375258-79-8
    • EN300-7434997
    • Inchi: 1S/C13H18FNO2.ClH/c1-16-13-3-2-10(8-12(13)14)9-17-11-4-6-15-7-5-11;/h2-3,8,11,15H,4-7,9H2,1H3;1H
    • InChI Key: NEQSBMVXNXFKIB-UHFFFAOYSA-N
    • SMILES: Cl.FC1=C(C=CC(=C1)COC1CCNCC1)OC

Computed Properties

  • Exact Mass: 275.1088347g/mol
  • Monoisotopic Mass: 275.1088347g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 4
  • Complexity: 222
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 30.5Ų

4-[(3-Fluoro-4-methoxyphenyl)methoxy]piperidine;hydrochloride Pricemore >>

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Additional information on 4-[(3-Fluoro-4-methoxyphenyl)methoxy]piperidine;hydrochloride

Recent Advances in the Study of 4-[(3-Fluoro-4-methoxyphenyl)methoxy]piperidine;hydrochloride (CAS: 2375258-79-8)

The compound 4-[(3-Fluoro-4-methoxyphenyl)methoxy]piperidine;hydrochloride (CAS: 2375258-79-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and potential mechanisms of action, making it a compound of interest for drug development and biomedical research.

One of the key areas of investigation has been the synthesis and optimization of 4-[(3-Fluoro-4-methoxyphenyl)methoxy]piperidine;hydrochloride. Researchers have developed novel synthetic routes to improve yield and purity, which are critical for its application in preclinical and clinical studies. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been employed to characterize the compound and ensure its structural integrity.

Pharmacological studies have revealed that 4-[(3-Fluoro-4-methoxyphenyl)methoxy]piperidine;hydrochloride exhibits potent activity in modulating specific biological targets. For instance, it has been shown to interact with certain neurotransmitter receptors, suggesting potential applications in neurological disorders. Additionally, its pharmacokinetic properties, including absorption, distribution, metabolism, and excretion (ADME), have been evaluated to understand its behavior in vivo, which is essential for further drug development.

Recent in vitro and in vivo studies have demonstrated the compound's efficacy in disease models. For example, it has shown neuroprotective effects in models of neurodegenerative diseases, such as Alzheimer's and Parkinson's. These findings are supported by mechanistic studies that highlight its ability to reduce oxidative stress and inflammation, key pathways implicated in these conditions. Furthermore, the compound's safety profile has been assessed through toxicity studies, which indicate a favorable therapeutic window.

The potential therapeutic applications of 4-[(3-Fluoro-4-methoxyphenyl)methoxy]piperidine;hydrochloride extend beyond neurology. Preliminary data suggest its utility in oncology, where it has exhibited antiproliferative effects in certain cancer cell lines. Researchers are also exploring its role in cardiovascular diseases, given its modulatory effects on vascular tone and endothelial function. These diverse applications underscore the compound's versatility and its potential as a multi-target therapeutic agent.

Despite these promising findings, challenges remain in the development of 4-[(3-Fluoro-4-methoxyphenyl)methoxy]piperidine;hydrochloride as a drug candidate. Issues such as bioavailability, formulation stability, and potential off-target effects need to be addressed in future studies. Collaborative efforts between academia and industry are essential to overcome these hurdles and advance the compound toward clinical trials.

In conclusion, 4-[(3-Fluoro-4-methoxyphenyl)methoxy]piperidine;hydrochloride (CAS: 2375258-79-8) represents a promising molecule with broad therapeutic potential. Ongoing research is expected to further elucidate its mechanisms of action and optimize its pharmacological profile, paving the way for its eventual translation into clinical applications. The compound's unique properties and diverse biological activities make it a valuable subject of study in the chemical biology and pharmaceutical fields.

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